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Dimethyl 5-
Compound Name:
(hydroxymethyl)isophthalate

Cat. No.: B1590619

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of the application of Dimethyl 5-(hydroxymethyl)isophthalate
(DMHI) as a reactive intermediate in the development of halogen-free flame retardant
polymers. This document outlines the synthesis of a novel phosphorus-containing reactive
flame retardant derived from DMHI, its incorporation into polyester and polyurethane systems,
and detailed protocols for evaluating the flame retardancy and thermal properties of the
resulting polymers.

Introduction: The Role of Reactive Flame Retardants

The demand for high-performance, flame retardant polymers is ever-increasing across various
sectors, including electronics, automotive, and construction. Traditional additive flame
retardants, while effective, can suffer from issues such as migration, leaching, and a
detrimental impact on the mechanical properties of the host polymer.[1] Reactive flame
retardants, which are chemically incorporated into the polymer backbone, offer a permanent
solution to these challenges, ensuring long-term flame retardancy without compromising the
material's integrity.[1]

Dimethyl 5-(hydroxymethyl)isophthalate (DMHI) is a versatile aromatic di-ester containing a
reactive primary hydroxyl group. While not inherently flame retardant, its structure makes it an
ideal candidate for chemical modification to introduce flame retardant moieties. This guide
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focuses on the synthesis of a novel phosphorus-containing diol monomer from DMHI and its
subsequent use in creating inherently flame-retardant polyesters and polyurethanes.

Synthesis of a DMHI-Based Phosphorus-Containing
Flame Retardant Monomer

The key to unlocking the potential of DMHI in flame retardant applications lies in its chemical
modification to incorporate phosphorus, a well-established flame-retardant element.
Phosphorus-based flame retardants can act in both the condensed phase by promoting char
formation and in the gas phase by inhibiting combustion reactions.[1][2][3][4] A highly effective
and widely studied phosphorus-containing compound for this purpose is 9,10-dihydro-9-oxa-
10-phosphaphenanthrene-10-oxide (DOPO). The reactive P-H bond in DOPO can readily
undergo addition reactions with various functional groups, including aldehydes and unsaturated
compounds.[2]

Here, we propose a two-step synthesis to create a novel, reactive flame-retardant diol from
DMHI.

Step 1: Oxidation of DMHI to Dimethyl 5-formylisophthalate.

The hydroxyl group of DMHI is first oxidized to an aldehyde group to facilitate the subsequent
reaction with DOPO.

Step 2: Reaction of Dimethyl 5-formylisophthalate with DOPO.

The aldehyde group of Dimethyl 5-formylisophthalate reacts with the P-H bond of DOPO to
yield the target phosphorus-containing di-ester diol, herein referred to as DMHI-DOPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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